Cas no 689-09-8 (Methyl 3-amino-3-thioxopropanoate)

• Product Name: Methyl 3-amino-3-thioxopropanoate
• CAS No: 689-09-8
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• MDL: MFCD02101412
• CID: 504249
• PubChem ID: 3035269
• Update Time: 2025-04-19

Methyl 3-amino-3-thioxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-thioxopropanoate
• Propanoic acid,3-amino-3-thioxo-, methyl ester
• methyl 3-amino-3-sulfanylidenepropanoate
• 2-(carbomethoxy)thioacetamide
• 3-thio-malonamic acid methyl ester
• methoxycarbonylthioacetamide
• Methyl 2-thiocarbamoylacetate
• methyl malonate monothioamide
• methyl thiocarbamoylacetate
• thioamidomethyl malonate
• Propanoic acid, 3-amino-3-thioxo-, methyl ester
• methyl 2-carbamothioylacetate
• PubChem16742
• Methyl3-Amino-3-thioxopropanoate
• DVXKSWIBOSXJRV-UHFFFAOYSA-N
• methyl 3-amino-3-thioxo-propanoate
• 7011AJ
• NE43525
• SY00
• CS-11167
• SCHEMBL11879974
• AKOS000164341
• 689-09-8
• AC2409
• CS-0246007
• FT-0728678
• SY007662
• MFCD02101412
• A9146
• SCHEMBL6040697
• EN300-31511
• DTXSID70218973
• DA-32774
• Methyl 3-amino-3-thioxopropano
• Methyl 3-amino-3-thioxopropanoate

• MDL： MFCD02101412
• Inchi： 1S/C4H7NO2S/c1-7-4(6)2-3(5)8/h2H2,1H3,(H2,5,8)
• InChI Key： DVXKSWIBOSXJRV-UHFFFAOYSA-N
• SMILES： S=C(CC(=O)OC)N

Computed Properties

• Exact Mass: 133.02000
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4
• XLogP3: -0.2

Experimental Properties

• Density: 1.247
• PSA: 88.95000
• LogP: 0.55630